6-Bromo-5'-methylspiro[chromane-4,2'-imidazol]-4'-amine

• Molecular Formula: C12H12BrN3O
• Molecular Weight: 294.15 g/mol
• IUPAC Name: 6-bromo-5'-methylspiro[2,3-dihydrochromene-4,2'-imidazole]-4'-amine
• InChI: InChI=1S/C12H12BrN3O/c1-7-11(14)16-12(15-7)4-5-17-10-3-2-8(13)6-9(10)12/h2-3,6H,4-5H2,1H3,(H2,14,16)
• InChI Key: KOEFVWVCHRAJQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2(CCOC3=C2C=C(C=C3)Br)N=C1N

Description

6-Bromo-5'-methylspiro[chromane-4,2'-imidazol]-4'-amine is a useful research compound. Its molecular formula is C12H12BrN3O and its molecular weight is 294.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Bromo-4′-methylspiro[chroman-4,2′-imidazole]-5′(1′H)-thione (0.10 g, 0.32 mmol, Intermediate 3) was dissolved in MeOH (1 mL) and 7M ammonia in MeOH (4 mL, 28 mmol) was added. The solution was heated at 60° C. for 12 h in a sealed vial. The solution was evaporated in vacuo. The treatment with 7M ammonia was repeated in the same way one more time. Evaporation in vacuo gave the title compound (73 mg, 77% yield) which was used without further purification in the following step. 1H NMR (400 MHz, CDCl3) δ ppm 2.11 (m, 2 H), 2.35 (s, 3 H), 4.53 (m, 2 H), 4.98 (br s, 2 H), 6.66 (m, 1 H), 6.78 (d, 1 H), 7.22 (m, 1 H); MS (ES+) m/z 294 [M+H]+.